Cas no 1980034-89-6 (1H,1H,7H-Perfluoroheptyl 2,2,3,3,3-pentafluoropropyl carbonate)

• Product Name: 1H,1H,7H-Perfluoroheptyl 2,2,3,3,3-pentafluoropropyl carbonate
• CAS No: 1980034-89-6
• MF: C₁₁H₅F₁₇O₃
• MW: 508.128463506699
• CID: 4632441
• Update Time: 2025-06-10

1H,1H,7H-Perfluoroheptyl 2,2,3,3,3-pentafluoropropyl carbonate Chemical and Physical Properties

Names and Identifiers

• 1H,1H,7H-Perfluoroheptyl 2,2,3,3,3-pentafluoropropyl carbonate
• Carbonic acid, 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl 2,2,3,3,3-pentafluoropropyl ester

• Inchi： 1S/C11H5F17O3/c12-3(13)7(18,19)9(22,23)10(24,25)8(20,21)5(14,15)1-30-4(29)31-2-6(16,17)11(26,27)28/h3H,1-2H2
• InChI Key： KJHXZXDWRQHMDN-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)C(F)(F)F)(=O)OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)F

Additional information on 1H,1H,7H-Perfluoroheptyl 2,2,3,3,3-pentafluoropropyl carbonate

Professional Introduction to 1H,1H,7H-Perfluoroheptyl 2,2,3,3,3-pentafluoropropyl carbonate (CAS No. 1980034-89-6)

1H,1H,7H-Perfluoroheptyl 2,2,3,3,3-pentafluoropropyl carbonate is a specialized fluorinated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1980034-89-6, is characterized by its unique molecular structure, which includes a perfluoroheptyl group and a pentafluoropropyl carbonate moiety. These features make it a valuable candidate for various applications in drug development, material science, and advanced chemical synthesis.

The molecular structure of 1H,1H,7H-Perfluoroheptyl 2,2,3,3,3-pentafluoropropyl carbonate consists of a highly fluorinated backbone that imparts exceptional thermal stability and chemical inertness. This property is particularly advantageous in environments where harsh conditions are prevalent. The presence of fluorine atoms also enhances the compound's lipophilicity and metabolic stability, making it an attractive option for pharmaceutical formulations.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve the pharmacokinetic properties of drugs. The use of fluorine atoms in drug molecules can lead to increased bioavailability, prolonged half-life, and enhanced binding affinity to biological targets. This has spurred extensive research into developing novel fluorinated intermediates and active pharmaceutical ingredients (APIs). The compound 1H,1H,7H-Perfluoroheptyl 2,2,3,3,3-pentafluoropropyl carbonate exemplifies this trend by offering a versatile platform for further chemical modifications.

One of the most compelling aspects of this compound is its potential application in the synthesis of advanced materials. Fluorinated compounds are widely used in the production of high-performance polymers and coatings due to their excellent resistance to heat, chemicals, and UV radiation. The specific arrangement of fluorine atoms in 1H,1H,7H-Perfluoroheptyl 2,2,3,3-pentafluoropropyl carbonate contributes to its robust physical properties. This makes it an ideal candidate for developing next-generation materials that require superior durability and functionality.

The pharmaceutical industry has also explored the use of fluorinated compounds for their potential therapeutic benefits. For instance， studies have shown that incorporating fluorine into drug molecules can enhance their metabolic stability and reduce degradation by enzymes. This can lead to more effective drug formulations with improved patient outcomes. The unique structure of 1H,1H,7H-Perfluoroheptyl 2,2,3，3，3-pentafluoropropyl carbonate suggests that it could serve as a key intermediate in the synthesis of novel therapeutics targeting various diseases.

Recent research has highlighted the role of fluorinated compounds in medicinal chemistry as well as materials science. For example， scientists have demonstrated that the incorporation of perfluoroalkyl groups can improve the solubility and bioavailability of poorly soluble drugs. Additionally， these groups can enhance the binding affinity between drug molecules and their biological targets， leading to more effective treatments. The compound 1H，1H，7H-Perfluoroheptyl 2，2，3，3，3-pentafluoropropyl carbonate represents an innovative approach to leveraging these properties for therapeutic applications.

The synthesis of complex fluorinated molecules often presents significant challenges due to the reactivity and stability issues associated with fluorine-containing intermediates。 However， advances in synthetic methodologies have made it possible to produce these compounds with high precision and yield。 The preparation of 1H，1H，7H-Perfluoroheptyl 2，2，3，3，3-pentafluoropropyl carbonate involves multi-step reactions that require careful optimization to ensure high purity and functionality。 These synthetic strategies are critical for developing novel materials and pharmaceuticals with tailored properties。

The applications of this compound extend beyond pharmaceuticals and materials science。 In agrochemicals， for example， fluorinated compounds are used as intermediates in the synthesis of pesticides and herbicides due to their stability and efficacy。 The unique properties of 1H，1H，7H-Perfluroheptyl 2，2，3،3،3-pentafluropropyl carbonate make it a promising candidate for developing advanced agrochemical formulations that offer improved performance and environmental safety。

In conclusion، 1H、1 H、7 H -Perfluroheptyl 2、2、<0xE9><0xA9><0xA9><0xE9><0xA9><0xA9><0xE9><0xA9><0xA9>